Cas no 21636-51-1 (Pyridine-3,5-diyldimethanol)

Pyridine-3,5-diyldimethanol Properties

Names and Identifiers

• 3,5-Pyridinedimethanol
• [5-(hydroxymethyl)pyridin-3-yl]methanol
• 3,5-DIHYDROXYMETHYLPYRIDINE
• Pyridine-3,5-diyldimethanol
• 3,5-Bis-hydroxymethyl-pyridin
• 3,5-bis-hydroxymethyl-pyridine
• pyridine-3,5-bis(hydroxymethylene)
• pyridine-3,5-biscarbinol
• pyridine-3,5-dimethanol
• Z1198341608
• SCHEMBL2728918
• WAA63651
• AKOS006315535
• DTXSID20603274
• (5-Hydroxymethyl-pyridin-3-yl)-methanol
• SB53127
• HYUQKAGYJAFMBA-UHFFFAOYSA-N
• DB-335459
• CS-0378980
• EN300-142348
• (Pyridine-3,5-diyl)dimethanol
• MFCD11617170
• 21636-51-1
• +Expand

• MDL： MFCD11617170
• InChIKey： HYUQKAGYJAFMBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9NO2/c9-4-6-1-7(5-10)3-8-2-6/h1-3,9-10H,4-5H2
• SMILES： C1=C(C=NC=C1CO)CO

Computed Properties

• Exact Mass: 139.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 139.063328530g/mol
• Heavy Atom Count: 10
• Complexity: 87.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• LogP: 0.06620
• PSA: 53.35000